Cas no 954643-24-4 (2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide
• CAS No: 954643-24-4
• MF: C₁₈H₁₅N₃O₂S₂
• MW: 369.460601091385
• CID: 5939393
• PubChem ID: 16915013
• Update Time: 2025-08-05

2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide
• 2-benzamido-N-(3-methylsulfanylphenyl)-1,3-thiazole-4-carboxamide
• 2-benzamido-N-[3-(methylsulfanyl)phenyl]-1,3-thiazole-4-carboxamide
• F2365-0133
• 954643-24-4
• 2-benzamido-N-(3-(methylthio)phenyl)thiazole-4-carboxamide
• AKOS024643141

• Inchi： 1S/C18H15N3O2S2/c1-24-14-9-5-8-13(10-14)19-17(23)15-11-25-18(20-15)21-16(22)12-6-3-2-4-7-12/h2-11H,1H3,(H,19,23)(H,20,21,22)
• InChI Key： HLEIYYIUYIMRLJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC(SC)=C2)=O)N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 369.06056908g/mol
• Monoisotopic Mass: 369.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide

Exploring the Potential of 2-Benzamido-N-3-(Methylsulfanyl)Phenyl-1,3-Thiazole-4-Carboxamide (CAS No 954643-24-4)

The compound 2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide, identified by the CAS number CAS No 954643-24-4, represents a significant advancement in the field of organic chemistry. This molecule has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a versatile building block for synthesizing advanced chemical compounds.

The synthesis of 2-benzamido-N-3-(methylsulfanyl)phenyl-1,3-thiazole-4-carboxamide involves a series of intricate reactions that underscore the importance of precise stoichiometry and reaction conditions. Researchers have employed methodologies such as nucleophilic substitution and condensation reactions to achieve high yields of this compound. The molecule's structure is characterized by a thiazole ring system, which is known for its stability and reactivity in diverse chemical environments. The presence of a benzamido group further enhances its functional versatility, making it a valuable compound for both academic and industrial applications.

Recent advancements in computational chemistry have enabled scientists to predict the electronic properties and reactivity of CAS No 954643-24. These studies reveal that the compound exhibits favorable electronic characteristics, such as high electron-withdrawing ability due to the thiazole ring and substituent effects. Such properties make it an ideal candidate for applications in organic electronics, where materials with tailored electronic properties are highly sought after.

In the realm of pharmacology, 2-benzamido-N-methylsulfanylphenylthiazolecarboxamide has shown promise as a potential drug candidate. Preclinical studies indicate that it may possess anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to act as a scaffold for drug design opens up avenues for developing more potent therapeutic agents with enhanced bioavailability.

The environmental impact of synthesizing and using CAS No 954643 has also been a topic of recent research. Studies suggest that the compound can be synthesized using eco-friendly methods, such as microwave-assisted synthesis or catalytic processes that minimize waste generation. These findings align with the growing global emphasis on sustainable chemistry practices.

In conclusion, the compound 2-benzamido-N-methylsulfanylmethylphenylthiazolecarboxamide, with its unique structural attributes and diverse functional groups, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from materials science to pharmacology. As researchers delve deeper into understanding its properties and optimizing its synthesis pathways, this compound is poised to make significant contributions to both academic advancements and industrial innovations.